![molecular formula C10H7ClO2S B1297734 Methyl 3-chlorobenzo[b]thiophene-2-carboxylate CAS No. 21211-07-4](/img/structure/B1297734.png)
Methyl 3-chlorobenzo[b]thiophene-2-carboxylate
Overview
Description
Methyl 3-chlorobenzo[b]thiophene-2-carboxylate is a chemical compound that is part of the benzo[b]thiophene family. This family of compounds is known for its diverse chemical reactions and potential biological activities. The presence of the chloro group and the carboxylate ester in the molecule suggests that it could be a versatile intermediate for further chemical transformations.
Synthesis Analysis
The synthesis of related benzo[b]thiophene derivatives has been reported in various studies. For instance, a method for synthesizing 3-(2'-carboxyethyl)benzo[b]thiophene has been developed, which involves the reaction of 3-chloromethyl benzo[b]thiophene at room temperature, followed by decarboxylation using sodium methoxide in DMF . Although not directly related to the target molecule, this method indicates the reactivity of chloromethyl benzo[b]thiophene derivatives and suggests potential pathways for synthesizing the methyl 3-chlorobenzo[b]thiophene-2-carboxylate.
Molecular Structure Analysis
The molecular structure of benzo[b]thiophene derivatives can be complex and is often elucidated using spectroscopic techniques and density functional theory (DFT) calculations. For example, the crystal structure, FT-IR, 1H, and 13C NMR characterization of a related compound, Ethyl 2-(dichloromethyl)-4-methyl-1-phenyl-6-thioxo-1,6-dihydropyrimidine-5-carboxylate, was determined using X-ray diffraction and DFT calculations . These techniques could similarly be applied to determine the molecular structure of methyl 3-chlorobenzo[b]thiophene-2-carboxylate.
Chemical Reactions Analysis
Benzo[b]thiophene derivatives undergo a variety of chemical reactions. For instance, 3-Bromomethyl-7-chlorobenzo[b]thiophen has been converted into amino-, guanidino-, and ureido-compounds . Similarly, methyl 3-hydroxythiophene-2-carboxylate has been used to synthesize mono- and di-alkyl ethers of thiotetronic and α-halogenothiotetronic acids . These studies demonstrate the reactivity of benzo[b]thiophene derivatives in nucleophilic substitution and addition reactions, which could be relevant for the chemical transformations of methyl 3-chlorobenzo[b]thiophene-2-carboxylate.
Physical and Chemical Properties Analysis
The physical and chemical properties of benzo[b]thiophene derivatives are influenced by their molecular structure. For example, the synthesis of some benzo[b]thiophene-4,7-diones has been described, and their properties were based on the functional groups present in the molecules . The physical properties such as melting points and solubility, as well as chemical properties like reactivity and stability, can be inferred from these studies for methyl 3-chlorobenzo[b]thiophene-2-carboxylate.
Scientific Research Applications
Chemical Synthesis
Methyl 3-chlorobenzo[b]thiophene-2-carboxylate has been used in various chemical synthesis processes. Sedlák et al. (2008) demonstrated its use in the synthesis of substituted (benzo[b]thiophen-2-yl)-4-methyl-4,5-dihydro-1H-imidazol-5-ones, exploring base-catalysed ring closure reactions and N-methylation processes (Sedlák, Drabina, Lánský, & Svoboda, 2008). Similarly, Dickinson and Iddon (1971) utilized this compound in the metallation process, leading to various derivatives useful in organic chemistry (Dickinson & Iddon, 1971).
Pharmaceutical Intermediates
Wang Tian-gui (2006) identified the compound as an intermediate in the production of pharmaceuticals. The study focused on the recovery of acetic acid used in the production process, highlighting its significance in the pharmaceutical industry (Wang Tian-gui, 2006).
Environmental Impact Studies
Andersson and Bobinger (1996) studied the photochemical degradation of similar compounds in aqueous solutions to understand the environmental impact of crude oil components, which is indirectly relevant to understanding the environmental behavior of Methyl 3-chlorobenzo[b]thiophene-2-carboxylate (Andersson & Bobinger, 1996).
Toxicological Studies
Lepailleur et al. (2014) conducted toxicological studies on thiophene derivatives, including 3-aminothiophene derivatives, which are structurally related to Methyl 3-chlorobenzo[b]thiophene-2-carboxylate. These studies are crucial for understanding the potential risks associated with the use of such compounds in various applications (Lepailleur et al., 2014).
Photovoltaic Applications
Cho et al. (2012) explored the use of thiophene-3-carboxylate containing polymers in polymer solar cells, emphasizing the role of thiophene derivatives in advancing solar energy technology. This research points towards the potential use of Methyl 3-chlorobenzo[b]thiophene-2-carboxylate in the development of renewable energy technologies (Cho et al., 2012).
Safety And Hazards
properties
IUPAC Name |
methyl 3-chloro-1-benzothiophene-2-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7ClO2S/c1-13-10(12)9-8(11)6-4-2-3-5-7(6)14-9/h2-5H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VAPMGETZRJYSLW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(C2=CC=CC=C2S1)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7ClO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90345790 |
Source
|
| Record name | Methyl 3-chlorobenzo[b]thiophene-2-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90345790 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
226.68 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 3-chlorobenzo[b]thiophene-2-carboxylate | |
CAS RN |
21211-07-4 |
Source
|
| Record name | Methyl 3-chlorobenzo[b]thiophene-2-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90345790 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Methyl 3-chlorobenzo(b)thiophene-2-carboxylate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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